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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B607150

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the recommended storage and handling of
DM1-SMe powder, a potent maytansinoid microtubule inhibitor commonly used as a cytotoxic
payload in antibody-drug conjugates (ADCs). Adherence to these protocols is crucial for
maintaining the integrity of the compound and ensuring laboratory safety.

Product Information

Characteristic Description

Compound Name DM1-SMe

Synonyms N2'—deacety|—N2'—[3.-(methyldithio)-l—
oxopropyllmaytansine

CAS Number 138148-68-2

Molecular Formula C36H50CIN3010S2

Molecular Weight 784.4 g/mol

Appearance Off-white to light yellow solid powder

Primary Use ADC cytotoxin, microtubule inhibitor[1][2]

Storage Conditions
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Proper storage of DM1-SMe powder is critical to prevent degradation and maintain its potency.
The following table summarizes the recommended storage conditions for both the lyophilized

powder and reconstituted solutions.

Storage ] Additional
Form Duration )
Temperature Recommendations
Keep container tightly
sealed in a cool, well-
- Long-term (months to ventilated area.
Powder (Lyophilized) -20°C

years)[1][3]

Protect from direct
sunlight and sources

of ignition.[3]

0-4°C

Short-term (days to
weeks)[1]

In Solvent (e.g.,
DMSO)

-80°C

Up to 6 months[2]

Protect from light.
Aliguot to avoid
repeated freeze-thaw

cycles.

-20°C

Up to 1 month[2]

Protect from light.
Aliquot to avoid
repeated freeze-thaw

cycles.

Handling and Safety Precautions

DM1-SMe is a highly potent cytotoxic agent and should be handled with extreme caution in a

controlled laboratory environment.

3.1. Personal Protective Equipment (PPE)

A full set of personal protective equipment should be worn at all times when handling DM1-

SMe powder or solutions.[3] This includes:

o Eye Protection: Safety goggles with side-shields.[3]
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» Hand Protection: Chemical-resistant protective gloves.

» Body Protection: Impervious laboratory coat or clothing.[3]

» Respiratory Protection: A suitable respirator to avoid inhalation of dust or aerosols.[3]

3.2. Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]
e An accessible safety shower and eye wash station must be readily available.[3]

3.3. General Handling Practices

Avoid direct contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Do not eat, drink, or smoke in the laboratory area.

Wash hands thoroughly after handling.

3.4. Spill and Waste Disposal

In case of a spill, evacuate the area and prevent further leakage.[3]

Absorb solutions with an inert, liquid-binding material (e.g., diatomite).[3]

Decontaminate surfaces by scrubbing with alcohol.[3]

Dispose of all contaminated materials, including empty containers and disposable PPE, as
hazardous waste according to local, state, and federal regulations.

Experimental Protocols

4.1. Reconstitution of DM1-SMe Powder
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This protocol describes the reconstitution of DM1-SMe powder for in vitro experiments.
Solvents should be of high purity (e.g., anhydrous DMSO).

Materials:

DM1-SMe powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision pipettes
Procedure:

o Equilibrate the vial of DM1-SMe powder to room temperature before opening to prevent
condensation.

 In a chemical fume hood, carefully open the vial.

» To prepare a stock solution (e.g., 10 mg/mL), add the appropriate volume of anhydrous
DMSO to the vial. DM1-SMe is soluble in DMSO.[1][2][4][5]

o Gently vortex or sonicate the vial until the powder is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes in amber tubes to protect from
light and avoid repeated freeze-thaw cycles.

» Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[2]

Diagrams
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Workflow for Safe Handling and Storage of DM1-SMe Powder
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Caption: Workflow for the safe handling and storage of DM1-SMe powder.
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Stability and Incompatibility

o Stability: DM1-SMe is stable under the recommended storage conditions.[3]

e Incompatible Materials: Avoid contact with strong acids, strong alkalis, and strong oxidizing
or reducing agents.[3]

o Hazardous Decomposition: Under fire conditions, DM1-SMe may decompose and emit toxic
fumes.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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